1,6,8-triazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-2-one

• Molecular Formula: C9H9N3O
• Molecular Weight: 175.19 g/mol
• IUPAC Name: 1,6,8-triazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-2-one
• InChI: InChI=1S/C9H9N3O/c13-9-6-3-4-10-8(6)11-7-2-1-5-12(7)9/h3-4,10H,1-2,5H2
• InChI Key: QWUSTYLEGPXKES-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NC3=C(C=CN3)C(=O)N2C1

Description

1,6,8-Triazatricyclo[73003,7]dodeca-3(7),4,8-trien-2-one is a heterocyclic compound with a unique tricyclic structure

Preparation Methods

The synthesis of 1,6,8-triazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-2-one typically involves the reaction of appropriate precursors under specific conditions. One common method involves the cyclization of a suitable precursor in the presence of a catalyst. Industrial production methods may vary, but they generally follow similar principles, with optimization for yield and purity.

Chemical Reactions Analysis

1,6,8-Triazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents, resulting in reduced forms of the compound.

Substitution: Substitution reactions can occur at specific positions on the tricyclic ring, leading to the formation of substituted derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1,6,8-Triazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-2-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 1,6,8-triazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-2-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

1,6,8-Triazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-2-one can be compared with other tricyclic heterocycles, such as:

1,8,12-Triazatricyclo[7.3.0.03,7]dodeca-3(7),8,10-trien-2-one: Similar in structure but with different substitution patterns.

2,12-Diaryl-4-(arylmethyleneamino)-8-methyl-5,6,10,11,11-pentacyano-1,3,8-triazatricyclo[7,3,0,03,7]dodeca-4,6,9-trienes: Another tricyclic compound with different functional groups.

The uniqueness of 1,6,8-triazatricyclo[730